![molecular formula C11H8F8O3 B6218743 [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol CAS No. 2751615-53-7](/img/no-structure.png)
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol
Overview
Description
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol is a useful research compound. Its molecular formula is C11H8F8O3 and its molecular weight is 340.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol involves the reaction of 3,5-dibromophenol with 1,1,2,2-tetrafluoroethanol in the presence of a base to form the corresponding ether. The ether is then reduced to the alcohol using a reducing agent.", "Starting Materials": [ "3,5-dibromophenol", "1,1,2,2-tetrafluoroethanol", "Base", "Reducing agent" ], "Reaction": [ "Step 1: 3,5-dibromophenol is reacted with 1,1,2,2-tetrafluoroethanol in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as dimethylformamide, at elevated temperature to form the corresponding ether.", "Step 2: The ether is then reduced to the alcohol using a reducing agent, such as sodium borohydride, in an aprotic solvent, such as tetrahydrofuran, at room temperature.", "Step 3: The resulting [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol can be purified by recrystallization or column chromatography." ] } | |
CAS No. |
2751615-53-7 |
Molecular Formula |
C11H8F8O3 |
Molecular Weight |
340.2 |
Purity |
95 |
Origin of Product |
United States |
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